Cas no 866138-37-6 (methyl 4-[4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]butanoate)

Methyl 4-[4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]butanoate is a synthetic organic compound featuring a 1,2,4-triazole core substituted with a 3-methoxyphenyl group and a methyl ester-functionalized butanoate side chain. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the triazole ring enhances stability and potential for hydrogen bonding, while the methoxy and ester groups offer sites for further functionalization. Its well-defined molecular architecture makes it suitable for research in medicinal chemistry, where precise modifications are critical. The compound is typically handled under controlled conditions due to its reactive functional groups.
methyl 4-[4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]butanoate structure
866138-37-6 structure
Product Name:methyl 4-[4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]butanoate
CAS No:866138-37-6
MF:C15H19N3O4
MW:305.329063653946
CID:6783159
PubChem ID:3700982
Update Time:2025-05-25

methyl 4-[4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]butanoate Chemical and Physical Properties

Names and Identifiers

    • 8W-0882
    • AKOS005102395
    • methyl 4-[4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]butanoate
    • Methyl 4-(4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)butanoate
    • 866138-37-6
    • Methyl 4-[4-(3-methoxyphenyl)-3-methyl-5-oxo-1,2,4-triazol-1-yl]butanoate
    • Inchi: 1S/C15H19N3O4/c1-11-16-17(9-5-8-14(19)22-3)15(20)18(11)12-6-4-7-13(10-12)21-2/h4,6-7,10H,5,8-9H2,1-3H3
    • InChI Key: HFTMTVBZUKFCBL-UHFFFAOYSA-N
    • SMILES: O=C1N(C2C=CC=C(C=2)OC)C(C)=NN1CCCC(=O)OC

Computed Properties

  • Exact Mass: 305.13755610g/mol
  • Monoisotopic Mass: 305.13755610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.4Ų

methyl 4-[4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]butanoate Pricemore >>

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Additional information on methyl 4-[4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]butanoate

Comprehensive Analysis of Methyl 4-[4-(3-Methoxyphenyl)-3-Methyl-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-1-Yl]Butanoate (CAS No. 866138-37-6)

The compound methyl 4-[4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]butanoate (CAS No. 866138-37-6) is a specialized organic molecule with a unique structural framework, combining a 1,2,4-triazole core with a methoxy-substituted phenyl group and a butanoate ester side chain. This configuration imparts distinct chemical and physical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Researchers often explore its potential as a bioactive intermediate due to its modular design, which allows for further functionalization.

In recent years, the demand for heterocyclic compounds like methyl 4-[4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]butanoate has surged, driven by their applications in drug discovery and crop protection. The 1,2,4-triazole moiety, in particular, is known for its antimicrobial, anti-inflammatory, and anticancer properties, aligning with current trends in precision medicine and sustainable agriculture. Users frequently search for terms such as "triazole derivatives in medicine" or "methoxy-phenyl compounds in synthesis," reflecting broader industry interests.

The ester functional group in this compound enhances its solubility in organic solvents, facilitating its use in chemical synthesis and formulation development. Its CAS No. 866138-37-6 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in supply chains. Given the rise of green chemistry initiatives, researchers are also investigating eco-friendly synthesis routes for such molecules, addressing queries like "sustainable production of triazole esters."

From a structural-activity relationship perspective, the 3-methoxyphenyl substituent may influence electronic distribution and binding affinity, a topic often explored in computational chemistry studies. This aligns with frequent searches for "molecular docking of triazole-based compounds" or "QSAR modeling for drug design." The compound’s crystalline form and thermal stability are additional areas of focus, particularly for applications in high-performance materials.

In summary, methyl 4-[4-(3-methoxyphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]butanoate represents a versatile scaffold with multidisciplinary relevance. Its CAS No. 866138-37-6 ensures precise identification, while its structural features cater to evolving needs in life sciences and industrial chemistry. As innovation accelerates, this compound is poised to play a pivotal role in addressing global challenges in healthcare and environmental sustainability.

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